Cas no 67410-22-4 (benzo[h]quinolin-2-amine)

benzo[h]quinolin-2-amine structure
benzo[h]quinolin-2-amine structure
Product Name:benzo[h]quinolin-2-amine
CAS No:67410-22-4
MF:C13H10N2
MW:194.231902599335
CID:1716746
PubChem ID:149418
Update Time:2025-04-21

benzo[h]quinolin-2-amine Chemical and Physical Properties

Names and Identifiers

    • benzo[h]quinolin-2-amine
    • AMINOBENZO(H)QUINOLINE, 2-
    • BRN 0142793
    • 2-Benzo(h)quinolinamine
    • Benzo(h)quinoline, 2-amino-
    • aminobenzoquinoline
    • DTXSID70217764
    • 4-20-00-04004 (Beilstein Handbook Reference)
    • AKOS013464550
    • MFCD01663012
    • SY361717
    • 2-Aminobenzo(h)quinoline
    • SCHEMBL20653089
    • 67410-22-4
    • UNII-3JWB9344R4
    • 3JWB9344R4
    • Inchi: 1S/C13H10N2/c14-12-8-7-10-6-5-9-3-1-2-4-11(9)13(10)15-12/h1-8H,(H2,14,15)
    • InChI Key: ADDJIAQBVKRVFQ-UHFFFAOYSA-N
    • SMILES: N1C(=CC=C2C=CC3C=CC=CC=3C=12)N

Computed Properties

  • Exact Mass: 194.0845
  • Monoisotopic Mass: 194.084398
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 229
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38.9
  • XLogP3: 3.1

Experimental Properties

  • Density: 1.268
  • Boiling Point: 412.6°C at 760 mmHg
  • Flash Point: 232.6°C
  • Refractive Index: 1.78
  • PSA: 38.91
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